6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine

• IUPAC Name: 6-bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine
• InChI: InChI=1S/C6H5BrN4/c1-4-8-6-3-2-5(7)10-11(6)9-4/h2-3H,1H3
• InChI Key: BYDXKKMMFGJTKD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=N1)C=CC(=N2)Br
• Molecular Formula: C6H5BrN4
• Molecular Weight: 213.03 g/mol
• CAS RN: 2361644-74-6

Description

“6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine” is a chemical compound with the CAS Number: 2361644-74-6. It has a molecular weight of 213.04 and is typically stored at room temperature. The compound is usually in powder form.

Molecular Structure Analysis

The InChI code for “6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine” is 1S/C6H5BrN4/c1-4-8-6-3-2-5 (7)10-11 (6)9-4/h2-3H,1H3. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine” is a powder at room temperature. It has a molecular weight of 213.04. More specific physical and chemical properties were not found in the search results.

Scientific Research Applications

Synthesis and Characterization

• Synthesis and Structural Analysis : Pyridazine derivatives, including those related to 6-Bromo-2-methyl-[1,2,4]triazolo[1,5-b]pyridazine, have been synthesized and characterized for their structure and properties. Studies involve NMR, IR, mass spectral studies, and X-ray diffraction techniques to confirm their structures. Density functional theory (DFT) calculations are used for theoretical analysis, including determining HOMO-LUMO energy levels and quantum chemical parameters (Sallam et al., 2021).

• Crystal Structure Characterization : Advanced methods like Hirshfeld surface analysis and 3D energy frameworks are used to study the intermolecular interactions and molecular packing strength of these compounds (Sallam et al., 2021).

Biological and Pharmacological Potential

• Anti-Asthmatic Activity : Some [1,2,4]triazolo[1,5-b]pyridazine derivatives demonstrate potent anti-asthmatic activity, indicating potential use in treating asthma and other respiratory diseases. Structure-activity relationships are key in determining their effectiveness (Kuwahara et al., 1997).

• Antiproliferative Activity : Certain triazolo[4,3-b]pyridazine derivatives exhibit antiproliferative properties, suggesting their potential application in cancer therapy. Research focuses on their ability to inhibit cell growth and proliferation (Ilić et al., 2011).

• Antimicrobial Activity : Some pyridazine derivatives, including triazolo-pyridazine compounds, show promising antibacterial properties. This indicates potential for development into antimicrobial agents (Peesapati & Venkata, 2002).

• Antiviral Activity : Derivatives of [1,2,4]triazolo[4,3-b]pyridazine have shown efficacy against hepatitis A virus (HAV), highlighting their potential as antiviral agents (Shamroukh & Ali, 2008).

Agricultural Applications

• Agrochemical Uses : Pyridazine derivatives are utilized in agriculture for various purposes, including as insecticides, herbicides, and plant growth regulators. Their effectiveness in these roles is a focus of ongoing research (Sallam et al., 2022).

Safety and Hazards

The compound is labeled with the GHS07 pictogram and has the signal word "Warning". Hazard statements include H302, H315, H319, and H335. Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit c-met kinase , a protein that plays a crucial role in cellular growth, survival, and migration.

Mode of Action

If it indeed targets c-Met kinase like its analogs , it likely binds to the kinase, inhibiting its activity and thus disrupting the signaling pathways it regulates.

Biochemical Pathways

If it acts as a c-Met kinase inhibitor, it would affect pathways related to cell growth and survival, potentially leading to the inhibition of cancer cell proliferation .

Result of Action

If it acts similarly to its analogs, it may inhibit the growth of cancer cells by disrupting the activity of c-met kinase .